1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol

Specification

• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 1-(1,5-dimethylpyrazol-4-yl)propan-1-ol
• Standard InChI: InChI=1S/C8H14N2O/c1-4-8(11)7-5-9-10(3)6(7)2/h5,8,11H,4H2,1-3H3
• Standard InChI Key: PEGXKQGBCABSES-UHFFFAOYSA-N
• SMILES: CCC(C1=C(N(N=C1)C)C)O
• Canonical SMILES: CCC(C1=C(N(N=C1)C)C)O

Introduction

Synthesis and Preparation

While specific synthesis details for 1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol are not available, pyrazole derivatives are generally synthesized through reactions involving nitrile imines or other heterocyclic precursors. The synthesis often involves multi-component reactions that can be catalyzed by various agents like sodium acetate.

Biological Activities and Potential Applications

Pyrazole compounds have shown significant biological activities, including antioxidant, anticancer, and antimicrobial effects. Although specific data on 1-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol is lacking, related compounds have demonstrated promising results in these areas. For instance, some pyrazole derivatives exhibit cytotoxicity against human cancer cell lines and possess radical scavenging activities.

Research Findings and Future Directions

Given the limited information available on this specific compound, future research should focus on its synthesis, characterization, and biological evaluation. Studies on related pyrazole compounds suggest that modifications to the pyrazole ring can significantly impact biological activity, offering a potential avenue for drug development.